Cas no 1780374-68-6 (4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine)

• Product Name: 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine
• CAS No: 1780374-68-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6209323
• PubChem ID: 84145779
• Update Time: 2025-06-09

4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine
• 1780374-68-6
• EN300-1991768

• Inchi： 1S/C13H17NO3/c1-13(4-6-14-7-5-13)17-10-2-3-11-12(8-10)16-9-15-11/h2-3,8,14H,4-7,9H2,1H3
• InChI Key： MVCVEZVGWZKWDE-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=C1)OCO2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 39.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine

4-(1,3-Dioxaindan-5-yloxy)-4-methylpiperidine: A Comprehensive Overview

The compound with CAS No 1780374-68-6, known as 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a 1,3-dioxaindan moiety. The dioxaindan group is a bicyclic structure that adds complexity and functionality to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine in drug discovery and development. Its structure allows for diverse interactions with biological systems, making it a promising candidate for targeting specific receptors or enzymes. Researchers have explored its ability to modulate G protein-coupled receptors (GPCRs), which are critical in numerous physiological processes. The methylpiperidine core of the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The synthesis of 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. Key steps include the formation of the dioxaindan ring through cyclization reactions and the subsequent attachment of the piperidine moiety. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and improving its availability for research purposes.

In terms of biological activity, 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine has shown potential as an antagonist for certain ion channels and transporters. For instance, studies have demonstrated its ability to inhibit sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The dioxaindan group plays a crucial role in these interactions by providing a rigid framework that enhances binding affinity to target proteins.

Another area of interest is the compound's role in enzyme inhibition. Researchers have investigated its ability to inhibit kinases, which are enzymes that play pivotal roles in cell signaling pathways. The methylpiperidine group contributes to the molecule's flexibility, allowing it to adopt conformations that are favorable for enzyme binding. This property makes 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine a valuable tool in studying kinase activity and developing therapeutic agents.

From an analytical standpoint, the characterization of CAS No 1780374-68-6 has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for experimental use. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Looking ahead, the future of 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine lies in its potential applications as a lead compound for drug discovery. Its unique structure offers opportunities for further functionalization and optimization to enhance its therapeutic potential. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanisms of action and broaden its scope in medicinal chemistry.

In conclusion, CAS No 1780374-68-6, or 4-(1,3-dioxaindan-5-yloxy)-4-methylpiperidine, stands as a testament to the ingenuity of modern organic synthesis and its applications in pharmacology. With ongoing research uncovering new facets of its biological activity and synthetic capabilities, this compound continues to be a focal point in scientific exploration.